Cas no 926498-54-6 (2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole)

• Product Name: 2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole
• CAS No: 926498-54-6
• MF: C₁₇H₁₁Cl₄N₃OS
• MW: 447.165738344193
• CID: 6136007
• PubChem ID: 71904737
• Update Time: 2025-05-18

2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Z26571891
• 926498-54-6
• EN300-26617854
• [2-(1,3-benzothiazol-2-yl)pyrrolidin-1-yl]-(3,4,5,6-tetrachloropyridin-2-yl)methanone
• AKOS033968847
• 2-[1-(3,4,5,6-tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole
• 2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole

• Inchi： 1S/C17H11Cl4N3OS/c18-11-12(19)14(23-15(21)13(11)20)17(25)24-7-3-5-9(24)16-22-8-4-1-2-6-10(8)26-16/h1-2,4,6,9H,3,5,7H2
• InChI Key： IYEQDVLUTKABIV-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(N1CCCC1C1=NC2C=CC=CC=2S1)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 446.934744g/mol
• Monoisotopic Mass: 444.937694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 74.3Ų

Additional information on 2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole

Introduction to 2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole (CAS No. 926498-54-6) and Its Emerging Applications in Chemical Biology

2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole, identified by the CAS number 926498-54-6, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both pyrrolidine and benzothiazole moieties, which are well-documented for their versatile biological activities. The introduction of multiple chlorine atoms in the pyridine ring enhances its electronic properties, making it a promising scaffold for drug discovery and medicinal chemistry applications.

The molecular structure of 2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole (CAS No. 926498-54-6) consists of a central benzothiazole ring connected to a pyrrolidine moiety via an amide linkage. The pyridine ring is further functionalized with four chlorine atoms at the 3, 4, 5, and 6 positions, which imparts a high degree of lipophilicity and electrophilicity to the molecule. This structural arrangement not only influences its solubility and bioavailability but also plays a crucial role in its interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The benzothiazole scaffold is particularly noteworthy due to its broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of a pyrrolidine ring into this framework introduces additional binding pockets that can be exploited for designing more selective and potent therapeutic agents.

One of the most compelling aspects of 2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole (CAS No. 926498-54-6) is its potential as an intermediate in the synthesis of more complex drug molecules. The presence of the amide bond provides a versatile handle for further chemical modifications, allowing researchers to explore various derivatization strategies. For instance, the introduction of hydroxyl or amine groups at strategic positions could enhance binding affinity to specific protein targets or improve metabolic stability.

Recent studies have highlighted the importance of halogenated pyridines in medicinal chemistry due to their ability to enhance molecular interactions through halogen bonds. The four chlorine atoms in the pyridine ring of 2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole (CAS No. 926498-54-6) are expected to form strong halogen bonds with nitrogen-rich residues in protein targets, thereby increasing binding affinity and selectivity. This feature makes it an attractive candidate for developing small-molecule inhibitors targeting enzymes involved in disease pathways.

The benzothiazole moiety is another key pharmacophore that contributes to the biological activity of this compound. Benzothiazoles are known for their ability to interact with various biological targets due to their aromaticity and electron-rich nature. In particular, they have been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. The presence of both pyrrolidine and benzothiazole moieties in 2-[1-(3,4,5,6-Tetrachloropyridine-2-carbonyl)pyrrolidin-2-yl]-1,3-benzothiazole (CAS No. 926498-54-6) suggests that it may exhibit dual inhibitory activity against these enzymes.

Moreover，the structural complexity of this compound offers opportunities for developing derivatives with improved pharmacokinetic properties. For example，the lipophilic nature of the tetrachloropyridine ring can enhance membrane permeability，while the polar benzothiazole ring can improve water solubility。This balance between lipophilicity and hydrophilicity is crucial for achieving optimal bioavailability，which is often a limiting factor in drug development。

In conclusion，2-[1-(3，4，5，6-Tetrachloropyridine—2—carbonyl)pyrrolidin—2—yl)—1，3—benzothiazole (CAS No．926498—54—6) represents a promising scaffold for drug discovery due to its unique structural features and potential biological activities。The combination of halogenated pyridine and benzothiazole moieties provides multiple interaction points with biological targets，making it an attractive candidate for developing novel therapeutic agents。Further research is warranted to explore its full potential in modulating disease-related pathways and improving human health。